Cas no 1797184-67-8 (Cyclobutanecarboxamide, N-(2-methoxy-2-phenylbutyl)-)

• Product Name: Cyclobutanecarboxamide, N-(2-methoxy-2-phenylbutyl)-
• CAS No: 1797184-67-8
• MF: C₁₆H₂₃NO₂
• MW: 261.35932469368
• CID: 6022731
• PubChem ID: 71810720
• Update Time: 2025-06-29

Cyclobutanecarboxamide, N-(2-methoxy-2-phenylbutyl)- Chemical and Physical Properties

Names and Identifiers

• Cyclobutanecarboxamide, N-(2-methoxy-2-phenylbutyl)-
• F6452-0531
• N-(2-methoxy-2-phenylbutyl)cyclobutanecarboxamide
• 1797184-67-8
• CHEMBL3440434
• AKOS024568668

• Inchi： 1S/C16H23NO2/c1-3-16(19-2,14-10-5-4-6-11-14)12-17-15(18)13-8-7-9-13/h4-6,10-11,13H,3,7-9,12H2,1-2H3,(H,17,18)
• InChI Key： TZYMIIYYAJIPEM-UHFFFAOYSA-N
• SMILES： C1(C(NCC(OC)(C2=CC=CC=C2)CC)=O)CCC1

Computed Properties

• Exact Mass: 261.172878976g/mol
• Monoisotopic Mass: 261.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Density: 1.066±0.06 g/cm3(Predicted)
• Boiling Point: 437.1±34.0 °C(Predicted)
• pka: 15.85±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on Cyclobutanecarboxamide, N-(2-methoxy-2-phenylbutyl)-

Cyclobutanecarboxamide, N-(2-methoxy-2-phenylbutyl)- (CAS No. 1797184-67-8)

Cyclobutanecarboxamide, N-(2-methoxy-2-phenylbutyl)-, also known by its CAS number 1797184-67-8, is a highly specialized organic compound with significant potential in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and promising applications in drug discovery and advanced materials development. Recent studies have highlighted its role in enhancing the stability and functionality of polymer-based systems, making it a subject of interest for researchers worldwide.

The molecular structure of Cyclobutanecarboxamide, N-(2-methoxy-2-phenylbutyl)- is characterized by a cyclobutane ring fused with a carboxamide group. This configuration provides the compound with exceptional mechanical strength and thermal stability, attributes that are highly desirable in high-performance materials. The presence of the methoxy group further enhances its solubility in organic solvents, facilitating its use in various chemical processes.

Recent advancements in synthetic chemistry have enabled the precise synthesis of Cyclobutanecarboxamide, N-(2-methoxy-2-phenylbutyl)- through a combination of palladium-catalyzed coupling reactions and selective oxidation techniques. These methods not only ensure high yield but also maintain the integrity of the compound's functional groups, which are critical for its intended applications.

In the realm of drug discovery, Cyclobutanecarboxamide, N-(2-methoxy-2-phenylbutyl)- has shown potential as a lead compound for developing novel therapeutic agents. Its ability to interact with specific biological targets makes it a valuable tool in the design of drugs targeting complex diseases such as cancer and neurodegenerative disorders. Researchers have reported encouraging results in preclinical studies, where the compound demonstrated selective binding to key proteins involved in these conditions.

Beyond pharmacology, this compound has found applications in materials science, particularly in the development of advanced polymers and composites. Its incorporation into polymer matrices has been shown to significantly improve mechanical properties such as tensile strength and elongation at break. This makes it an attractive candidate for use in aerospace and automotive industries, where lightweight yet durable materials are highly sought after.

Recent breakthroughs in computational chemistry have further expanded our understanding of Cyclobutanecarboxamide, N-(2-methoxy-2-phenylbutyl)-'s electronic properties. Advanced simulations have revealed its potential as a component in organic electronics, particularly in the development of flexible displays and wearable devices. Its ability to conduct electricity while maintaining flexibility opens new avenues for innovation in this rapidly evolving field.

In conclusion, Cyclobutanecarboxamide, N-(2-methoxy-2-phenylbutyl)- (CAS No. 1797184-67-8) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, combined with cutting-edge synthetic methods and innovative research directions, positions it as a key player in advancing modern science and technology.